Cas no 57499-59-9 (2,8-dihydroxy-3,7-dimethoxychromeno[5,4,3-cde]chromene-5,10-dione)

• Product Name: 2,8-dihydroxy-3,7-dimethoxychromeno[5,4,3-cde]chromene-5,10-dione
• CAS No: 57499-59-9
• MF: C₁₆H₁₀O₈
• MW: 330.245805263519
• CID: 1604773
• PubChem ID: 5491816
• Update Time: 2025-04-21

2,8-dihydroxy-3,7-dimethoxychromeno[5,4,3-cde]chromene-5,10-dione Chemical and Physical Properties

Names and Identifiers

• 2,8-dihydroxy-3,7-dimethoxychromeno[5,4,3-cde]chromene-5,10-dione
• 3,4'-Di-O-methylellagic acid
• 2,8-Dihydroxy-3,7-dimethoxy-[1]benzopyrano[5,4,3-cde][1]benzopyran-5,10-dione
• 3,4'-O-Dimethylellagic acid
• 2E2EZ9Z3BH
• 6,14-dihydroxy-7,13-dimethoxy-2,9-dioxatetracyclo[6.6.2.04,16.011,15]hexadeca-1(15),4,6,8(16),11,13-hexaene-3,10-dione
• (1)Benzopyrano(5,4,3-cde)(1)benzopyran-5,10-dione, 2,8-dihydroxy-3,7-dimethoxy-
• [1]Benzopyrano[5,4,3-cde][1]benzopyran-5,10-dione, 2,8-dihydroxy-3,7-dimethoxy-
• 6,14-Dimethoxy-7,13-bis(oxidanyl)-2,9-dioxatetracyclo(6.6.2.04,16.011,15)hexadeca-1(14),1(14),4(16),5,7,11(15),12-hexaene-3,10-dione
• AKOS040734715
• CHEBI:175203
• 57499-59-9
• 2,8-Dihydroxy-3,7-dimethoxy[1]benzopyrano[5,4,3-cde][1]benzopyran-5,10-dione
• FS-8000
• 7,13-dihydroxy-6,14-dimethoxy-2,9-dioxatetracyclo[6.6.2.0^{4,16}.0^{11,15}]hexadeca-1(15),4(16),5,7,11,13-hexaene-3,10-dione
• DTXSID20206108
• 2,8-Di-O-methylellagic acid

• Inchi： 1S/C16H10O8/c1-21-8-4-6-9-10-5(15(19)23-13(9)11(8)18)3-7(17)12(22-2)14(10)24-16(6)20/h3-4,17-18H,1-2H3
• InChI Key： SUBZWRYOAOVYOC-UHFFFAOYSA-N
• SMILES： O1C(C2C=C(C(=C3C=2C2=C1C(=C(C=C2C(=O)O3)O)OC)O)OC)=O

Computed Properties

• Exact Mass: 330.03800
• Monoisotopic Mass: 330.03756727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.673±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.4 g/l) (25 º C),
• PSA: 119.34000
• LogP: 1.91880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Hydrolyzable tannins